Cas no 135747-89-6 (Boc-N-Me-Cys(Mob)-OH)

• Product Name: Boc-N-Me-Cys(Mob)-OH
• CAS No: 135747-89-6
• MF: C₁₇H₂₅NO₅S
• MW: 355.449104070663
• CID: 3012836
• PubChem ID: 138114646
• Update Time: 2025-10-30

Boc-N-Me-Cys(Mob)-OH Chemical and Physical Properties

Names and Identifiers

• Boc-N-Me-Cys(Mob)-OH
• FMOC-N-METHYL-L-CYSTEINE(MOB)
• L-Cysteine, N-[(1,1-dimethylethoxy)carbonyl]-S-[(4-methoxyphenyl)methyl]-N-methyl-
• (R)-2-((tert-Butoxycarbonyl)(methyl)amino)-3-((4-methoxybenzyl)thio)propanoic acid
• 135747-89-6
• 3-[(4-methoxyphenyl)methylsulfanyl]-2-[methyl-[(2-methylpropan-2-yl)oxycarbonyl]amino]propanoic acid

• Inchi： 1S/C17H25NO5S/c1-17(2,3)23-16(21)18(4)14(15(19)20)11-24-10-12-6-8-13(22-5)9-7-12/h6-9,14H,10-11H2,1-5H3,(H,19,20)/t14-/m0/s1
• InChI Key： AXYOXUYJDMPEEX-AWEZNQCLSA-N
• SMILES： C(O)(=O)[C@H](CSCC1=CC=C(OC)C=C1)N(C(OC(C)(C)C)=O)C

Computed Properties

• Exact Mass: 355.14534407g/mol
• Monoisotopic Mass: 355.14534407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 101Ų

Additional information on Boc-N-Me-Cys(Mob)-OH

Introduction to Boc-N-Me-Cys(Mob)-OH (CAS No. 135747-89-6)

Boc-N-Me-Cys(Mob)-OH is a highly specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and biotechnology. This compound, identified by its CAS number 135747-89-6, is a protected derivative of the amino acid cysteine, featuring a tert-butoxycarbonyl (Boc) group at the nitrogen position and a methyl ester (Me) group at the side chain thiol. The presence of a methoxybenzyl (Mob) group further enhances its utility in synthetic chemistry and peptide modifications.

The significance of Boc-N-Me-Cys(Mob)-OH lies in its role as a crucial intermediate in the synthesis of complex peptides and proteins. The Boc group provides an effective protecting group for the amine functionality, ensuring stability during synthetic processes while allowing for selective deprotection under mild acidic conditions. This characteristic makes it an indispensable tool for peptide chemists working on the assembly of bioactive molecules.

The methyl ester (Me) group at the side chain thiol of cysteine offers additional versatility, enabling post-synthetic modifications such as deprotection to yield free thiol groups. This feature is particularly valuable in applications where cysteine residues are critical for biological activity, such as in disulfide bond formation, which is essential for the three-dimensional structure of many proteins.

Recent advancements in solid-phase peptide synthesis (SPPS) have highlighted the importance of protected amino acids like Boc-N-Me-Cys(Mob)-OH. These techniques have revolutionized the way complex peptides are synthesized, allowing for higher yields and greater precision. The use of this compound in SPPS has been instrumental in the development of novel therapeutic agents targeting various diseases, including cancer and neurodegenerative disorders.

The methoxybenzyl (Mob) group in Boc-N-Me-Cys(Mob)-OH also contributes to its utility in peptide synthesis by providing a stable protecting group that can be selectively removed under specific conditions. This allows for controlled manipulation of peptide backbones during synthesis, enabling chemists to fine-tune molecular structures with minimal side reactions.

In the realm of drug discovery, Boc-N-Me-Cys(Mob)-OH has been employed in the development of peptidomimetics—molecules that mimic the structure and function of natural peptides but with enhanced stability and bioavailability. These peptidomimetics have shown promise in treating a wide range of conditions, from infectious diseases to chronic inflammatory disorders.

One particularly intriguing application of Boc-N-Me-Cys(Mob)-OH is in the synthesis of enzyme inhibitors. Cysteine residues are often targeted in drug design due to their involvement in enzymatic catalysis. By incorporating this compound into inhibitor molecules, researchers can develop highly specific inhibitors that disrupt disease-causing enzymatic pathways without affecting other biological processes.

The growing interest in biologics and biopharmaceuticals has further underscored the importance of compounds like Boc-N-Me-Cys(Mob)-OH. These molecules are integral to the development of monoclonal antibodies, recombinant proteins, and other biologic therapies that have transformed modern medicine. The ability to precisely modify and synthesize these complex molecules relies heavily on high-quality intermediates such as this one.

Future research directions may explore novel derivatives of Boc-N-Me-Cys(Mob)-OH, aiming to enhance their properties for specific applications. For instance, modifications could focus on improving solubility or bioavailability, making them more suitable for therapeutic use. Additionally, exploring new protecting groups or side chain modifications could expand their utility in synthetic chemistry.

The role of computational chemistry and artificial intelligence (AI) in drug discovery is also expected to influence how compounds like Boc-N-Me-Cys(Mob)-OH are utilized. AI-driven platforms can predict optimal synthetic routes and identify potential applications more efficiently than traditional methods. This synergy between experimental chemistry and computational tools promises to accelerate the development of new therapeutic agents.

In conclusion, Boc-N-Me-Cys(Mob)-OH (CAS No. 135747-89-6) represents a cornerstone in modern peptide synthesis and drug development. Its unique structural features make it an invaluable tool for researchers working on complex biomolecules, offering versatility and precision that are critical for advancing therapeutic interventions across various medical fields.